Cas no 2171902-97-7 (2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid)

• Product Name: 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid
• CAS No: 2171902-97-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6178733
• PubChem ID: 165586916
• Update Time: 2025-06-08

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid
• EN300-1542112
• 2171902-97-7
• 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid

• Inchi： 1S/C25H28N2O6/c28-14-13-27(15-22(29)30)23(31)25(11-5-6-12-25)26-24(32)33-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21,28H,5-6,11-16H2,(H,26,32)(H,29,30)
• InChI Key： UVNZKQVQRVWJCN-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CCO

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Additional information on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid

Comprehensive Analysis of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid (CAS No. 2171902-97-7)

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid (CAS No. 2171902-97-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique cyclopentyl backbone and a hydroxyethyl side chain, making it a versatile building block for drug discovery and biomaterials. Researchers are increasingly focusing on its applications in targeted drug delivery and enzyme-responsive systems, aligning with the growing demand for precision medicine.

The structural complexity of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid enables its use in solid-phase peptide synthesis (SPPS), where the Fmoc group provides temporary protection for the amine functionality. Recent studies highlight its role in designing peptide-based therapeutics, particularly for cancer immunotherapy and antimicrobial peptides. These applications resonate with current trends in personalized healthcare and antibiotic resistance research, topics frequently searched in academic and pharmaceutical forums.

From a synthetic chemistry perspective, the carboxylic acid moiety in this compound allows for further functionalization via amide coupling or esterification. Its compatibility with click chemistry techniques, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), makes it valuable for creating biocompatible polymers and hydrogels. These materials are pivotal in 3D bioprinting and tissue engineering, addressing the surge in interest around regenerative medicine solutions.

Analytical characterization of CAS No. 2171902-97-7 typically involves high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to ensure purity, a critical factor for GMP-compliant production. Stability studies under varying pH and temperature conditions are essential for its integration into biopharmaceutical formulations, a subject often queried in QA/QC discussions. The compound’s logP and solubility profile also make it suitable for oral bioavailability enhancement strategies.

In the context of green chemistry, efforts to optimize the synthesis of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid using catalytic methods or biocatalysis are gaining traction. This aligns with industry demands for sustainable manufacturing processes, a hot topic in ESG (Environmental, Social, and Governance) reports. Additionally, its potential in proteomics for labeling biomolecules caters to the expanding multi-omics research field.

Future directions for this compound include exploring its utility in nanocarrier systems for RNA therapeutics, a rapidly evolving area post-COVID-19. Its modular design could facilitate the development of mRNA vaccine adjuvants or CRISPR-Cas9 delivery vehicles, subjects frequently searched in gene therapy databases. As the scientific community prioritizes translational research, CAS No. 2171902-97-7 exemplifies how tailored molecular architectures bridge basic science and clinical applications.